Cas no 1351304-90-9 (ethyl 2-(4,4-dimethylcyclohexylidene)acetate)

Ethyl 2-(4,4-dimethylcyclohexylidene)acetate is a cyclic enoate ester characterized by its unique structural features, including a 4,4-dimethylcyclohexylidene moiety and an ethyl ester functional group. This compound exhibits potential utility as a versatile intermediate in organic synthesis, particularly in the construction of complex cyclic frameworks. The presence of the exocyclic double bond conjugated with the ester group enhances its reactivity in Michael additions and cycloaddition reactions. Its lipophilic nature, imparted by the dimethyl-substituted cyclohexyl ring, may contribute to improved solubility in nonpolar media. The steric hindrance from the geminal dimethyl groups could influence regioselectivity in certain transformations. This compound may find applications in fragrance synthesis or pharmaceutical development due to its bicyclic structural motif.

ethyl 2-(4,4-dimethylcyclohexylidene)acetate structure

1351304-90-9 structure

Product Name:ethyl 2-(4,4-dimethylcyclohexylidene)acetate

CAS No:1351304-90-9

MF:C₁₂H₂₀O₂

MW:196.286004066467

CID:6225944

PubChem ID:90220389

Update Time:2025-07-02

ethyl 2-(4,4-dimethylcyclohexylidene)acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-(4,4-dimethylcyclohexylidene)acetate
- IHNOLRNBILIRIZ-UHFFFAOYSA-N
- EN300-1455333
- 1351304-90-9
- SCHEMBL15798242
- Inchi： 1S/C12H20O2/c1-4-14-11(13)9-10-5-7-12(2,3)8-6-10/h9H,4-8H2,1-3H3
- InChI Key： IHNOLRNBILIRIZ-UHFFFAOYSA-N
- SMILES： O(CC)C(/C=C1/CCC(C)(C)CC/1)=O

Computed Properties

Exact Mass: 196.146329876g/mol
Monoisotopic Mass: 196.146329876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 26.3Å²

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